2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran

• Molecular Formula: C21H12ClF3O
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran
• InChI: InChI=1S/C21H12ClF3O/c22-16-9-6-14(7-10-16)20-19(21(23,24)25)17-12-15(8-11-18(17)26-20)13-4-2-1-3-5-13/h1-12H
• InChI Key: AAPDMKTWDCKRMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)OC(=C3C(F)(F)F)C4=CC=C(C=C4)Cl
• CAS No.: 821770-02-9

Description

2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran is a synthetic organic compound that belongs to the class of benzofurans This compound is characterized by the presence of a chlorophenyl group, a phenyl group, and a trifluoromethyl group attached to a benzofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran typically involves multiple steps, starting from readily available precursors. One common method involves the trifluoromethylation of a benzofuran derivative.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. The process typically includes steps such as halogenation, coupling reactions, and purification techniques like recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to the disruption of cellular processes .

Comparison with Similar Compounds

Similar Compounds

5-(4-Chlorophenyl)-2-(trifluoromethyl)furan-3-carboxylic acid: This compound shares structural similarities but differs in the functional groups attached to the furan ring.

4-Bromo-2-(4-chlorophenyl)-1-ethoxymethyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile: Another compound with a trifluoromethyl group and a chlorophenyl group, but with a different core structure.

Uniqueness

2-(4-Chlorophenyl)-5-phenyl-3-(trifluoromethyl)-1-benzofuran is unique due to its specific combination of functional groups and the benzofuran core